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agelasidine D agelasidine D
Brand Name: Vulcanchem
CAS No.: 139680-61-8
VCID: VC0137075
InChI: InChI=1S/C23H41N3O3S/c1-18(11-13-23(4)19(2)8-6-9-20(23)3)7-5-10-21(17-27)12-15-30(28,29)16-14-26-22(24)25/h7-8,12,20,27H,5-6,9-11,13-17H2,1-4H3,(H4,24,25,26)/b18-7+,21-12+/t20-,23+/m1/s1
SMILES: CC1CCC=C(C1(C)CCC(=CCCC(=CCS(=O)(=O)CCN=C(N)N)CO)C)C
Molecular Formula: C23H41N3O3S
Molecular Weight: 439.7 g/mol

agelasidine D

CAS No.: 139680-61-8

Main Products

VCID: VC0137075

Molecular Formula: C23H41N3O3S

Molecular Weight: 439.7 g/mol

agelasidine D - 139680-61-8

CAS No. 139680-61-8
Product Name agelasidine D
Molecular Formula C23H41N3O3S
Molecular Weight 439.7 g/mol
IUPAC Name 2-[2-[(2E,6E)-3-(hydroxymethyl)-7-methyl-9-[(1R,6R)-1,2,6-trimethylcyclohex-2-en-1-yl]nona-2,6-dienyl]sulfonylethyl]guanidine
Standard InChI InChI=1S/C23H41N3O3S/c1-18(11-13-23(4)19(2)8-6-9-20(23)3)7-5-10-21(17-27)12-15-30(28,29)16-14-26-22(24)25/h7-8,12,20,27H,5-6,9-11,13-17H2,1-4H3,(H4,24,25,26)/b18-7+,21-12+/t20-,23+/m1/s1
Standard InChIKey ZWSGURSNDHDWDQ-MMYYNYMCSA-N
Isomeric SMILES C[C@@H]1CCC=C([C@]1(C)CC/C(=C/CC/C(=C\CS(=O)(=O)CCN=C(N)N)/CO)/C)C
SMILES CC1CCC=C(C1(C)CCC(=CCCC(=CCS(=O)(=O)CCN=C(N)N)CO)C)C
Canonical SMILES CC1CCC=C(C1(C)CCC(=CCCC(=CCS(=O)(=O)CCN=C(N)N)CO)C)C
Synonyms agelasidine D
PubChem Compound 6439423
Last Modified Nov 11 2021
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